3,4-Dimethoxybenzimidamide hydrochloride

• IUPAC Name: 3,4-dimethoxybenzenecarboximidamide;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c1-12-7-4-3-6(9(10)11)5-8(7)13-2;/h3-5H,1-2H3,(H3,10,11);1H
• InChI Key: JTKNCRAAATVMFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=N)N)OC.Cl
• Molecular Formula: C9H13ClN2O2
• DSSTOX Substance ID: DTXSID10965813
• Molecular Weight: 216.66 g/mol
• CAS RN: 51488-33-6

Description

3,4-Dimethoxybenzimidamide hydrochloride (DMBH) is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline powder that is soluble in water and ethanol. DMBH is a member of the benzimidazole family, which is a group of compounds known for their biological activity. This compound has been studied for its potential therapeutic use in the treatment of various diseases and disorders, including cancer, inflammation, and neurological diseases. In addition, it has been used in laboratory experiments to investigate the mechanism of action of various drugs and to study the biochemical and physiological effects of various compounds.

Scientific Research Applications

Analytical Chemistry Applications

One significant application of compounds related to 3,4-Dimethoxybenzimidamide hydrochloride is in the field of analytical chemistry, particularly in pharmaceutical analysis. For example, a study by Bhaskar et al. (2012) focused on the simultaneous determination of verapamil hydrochloride and gliclazide in pharmaceuticals using chemometric approaches. Verapamil hydrochloride, which contains a 3,4-dimethoxyphenyl moiety similar to that in 3,4-Dimethoxybenzimidamide hydrochloride, was analyzed using UV spectrophotometry. This research highlights the importance of such compounds in developing analytical methods for quality control in the pharmaceutical industry (Bhaskar et al., 2012).

Organic Synthesis and Material Science

In organic synthesis and material science, derivatives of 3,4-dimethoxybenzene, which share structural similarities with 3,4-Dimethoxybenzimidamide hydrochloride, have been explored for their unique properties and applications. Ogoshi et al. (2008) synthesized para-bridged symmetrical pillar[5]arenes using 1,4-dimethoxybenzene. These novel compounds demonstrated interesting host-guest properties, indicating potential applications in molecular recognition and nanotechnology (Ogoshi et al., 2008).

Pharmacological Research

The structural features of 3,4-Dimethoxybenzimidamide hydrochloride and related compounds have also been exploited in pharmacological research. Pettit et al. (2003) synthesized and evaluated the antineoplastic agent 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene and derived amino acid amides. This work demonstrates the potential of dimethoxybenzene derivatives in developing new therapeutic agents with anticancer activity (Pettit et al., 2003).

Nanotechnology and Agricultural Applications

Furthermore, research into the encapsulation of agricultural chemicals showcases the utility of dimethoxybenzene derivatives in nanotechnology and agriculture. Campos et al. (2015) investigated solid lipid nanoparticles and polymeric nanocapsules as carrier systems for carbendazim and tebuconazole, highlighting the role of these systems in improving the delivery and efficacy of fungicides, with implications for environmental safety and efficiency in crop protection (Campos et al., 2015).